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Compound of Interest

Compound Name:
6-Methyl-2-

pyridinecarboxaldehyde

Cat. No.: B119999 Get Quote

Essential Safety and Handling Guide for 6-Methyl-2-
pyridinecarboxaldehyde
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 6-Methyl-2-pyridinecarboxaldehyde. It is intended for

researchers, scientists, and drug development professionals to ensure the safe and compliant

use of this chemical.

Physicochemical and Safety Data
A summary of key quantitative data for 6-Methyl-2-pyridinecarboxaldehyde is presented

below for easy reference and comparison.
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Property Value References

Molecular Formula C₇H₇NO [1][2][3]

Molecular Weight 121.14 g/mol [1][2]

Appearance Dark yellow crystalline solid [2]

CAS Number 1122-72-1 [4][5][6][7]

Boiling Point 181 °C (358 °F) [5]

Melting Point 31-33 °C [2]

Density 1.126 g/cm³ at 25 °C (77 °F) [5]

Hazard Identification and Personal Protective
Equipment (PPE)
6-Methyl-2-pyridinecarboxaldehyde is classified as a substance that causes skin and serious

eye irritation, and may cause respiratory irritation.[1][2][4][7] It is also harmful if swallowed and

may cause an allergic skin reaction.[4][5] Adherence to proper PPE protocols is mandatory to

minimize exposure risks.
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PPE Category Recommended Equipment Rationale & Best Practices

Eye/Face Protection

Chemical safety goggles

(compliant with EN 166 or

OSHA 29 CFR 1910.133). A

full-face shield may be

required for splash hazards.

To prevent contact with eyes,

which can cause serious

irritation.[1][4][6][8] Ensure a

tight fit. In case of eye contact,

rinse cautiously with water for

several minutes.[4][6]

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).

To prevent skin contact, which

can cause irritation and allergic

reactions.[1][4][8] Wash and

dry hands thoroughly after use.

Contaminated work clothing

should not be allowed out of

the workplace.[4]

Skin and Body Protection

Lab coat, long-sleeved

clothing, and closed-toe shoes.

An impervious chemical

protective apron may be

necessary when pouring or if

there is a risk of splashing.

To protect skin from exposure.

[1][4][8] Contaminated clothing

should be removed and

washed before reuse.[4]

Respiratory Protection

Not typically required under

normal use conditions with

adequate ventilation. For

large-scale use, emergencies,

or if ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.

To prevent respiratory tract

irritation.[4][6] All handling

should be conducted in a well-

ventilated area, preferably a

chemical fume hood.[6][9]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 6-Methyl-2-pyridinecarboxaldehyde from receipt to use is

critical for laboratory safety.

1. Pre-Handling Preparations:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.es/store/msds?partNumber=11316999&countryCode=ES&language=en
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=11316999&countryCode=ES&language=en
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.fishersci.es/store/msds?partNumber=11316999&countryCode=ES&language=en
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.benchchem.com/product/b119999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Ensure all operations are conducted in a certified chemical fume hood

to maintain adequate ventilation.[6][9]

Emergency Equipment: Verify that a safety shower and an emergency eyewash station are

readily accessible and have been recently tested.[6][9]

PPE Inspection: Before starting any work, inspect all required PPE (goggles, gloves, lab

coat) for any signs of damage or wear.[8]

Review Safety Data Sheet (SDS): Always review the SDS for 6-Methyl-2-
pyridinecarboxaldehyde before use.[1][4][5][6]

2. Handling the Chemical:

Container Inspection: Upon receipt and before each use, inspect the container for any

damage or leaks.

Safe Handling Practices: Avoid direct contact with skin and eyes.[4] Do not breathe in dust or

fumes.[4][6] Keep the container tightly closed when not in use.[4][6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition as it is a combustible material.[5][6]

Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with

soap and water after handling the chemical.[4][6]

3. In Case of Accidental Exposure:

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention if irritation persists.[1][4][6]

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing. If skin irritation or a rash occurs, seek medical attention.

[1][4][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if you feel unwell.[1][4][6]
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Ingestion: If swallowed, rinse the mouth with water and give a glass of water to drink. Do not

induce vomiting. Call a poison center or doctor if you feel unwell.[1][4][5]

Disposal Plan
Proper disposal of 6-Methyl-2-pyridinecarboxaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste material, including any contaminated absorbents from spills, in a clean, dry,

and properly labeled, sealable container designated for chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

2. Spill Management:

Minor Spills: For small spills, clean them up immediately. Wear appropriate PPE, avoid

generating dust, and use an inert absorbent material. Place the collected material into a

suitable container for disposal.[4]

Major Spills: In the event of a large spill, evacuate the area and move upwind. Alert the

appropriate emergency services and your institution's EHS office.[4]

3. Final Disposal:

Dispose of the contents and the container at an authorized hazardous or special waste

collection point, in accordance with all local, regional, and national regulations.[4][6] Do not

empty into drains.[6]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 6-Methyl-2-
pyridinecarboxaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.es/store/msds?partNumber=11316999&countryCode=ES&language=en
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p62003?userType=undefined
https://www.benchchem.com/product/b119999?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.benchchem.com/product/b119999?utm_src=pdf-body
https://www.benchchem.com/product/b119999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 6-Methyl-2-pyridinecarboxaldehyde

1. Preparation

2. Handling

3. Post-Handling

4. Emergency Response

Review SDS

Inspect PPE

Verify Engineering Controls
(Fume Hood, Eyewash)

Use in Fume Hood

Proceed

Avoid Contact &
Inhalation Spill Cleanup

If Spill Occurs

First Aid for Exposure

If Exposure Occurs

Practice Good Hygiene

Clean Work Area

Proceed

Dispose of Waste Properly

Store Securely

Click to download full resolution via product page

Caption: Safe handling workflow for 6-Methyl-2-pyridinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

